1-(5-Chloro-2-methoxyphenyl)-3-(2-(dimethylamino)pyrimidin-5-yl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea
• InChI: InChI=1S/C14H16ClN5O2/c1-20(2)13-16-7-10(8-17-13)18-14(21)19-11-6-9(15)4-5-12(11)22-3/h4-8H,1-3H3,(H2,18,19,21)
• InChI Key: VSTGZGUHACLJJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=N1)NC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C14H16ClN5O2
• Molecular Weight: 321.76 g/mol

Description

1-(5-Chloro-2-methoxyphenyl)-3-(2-(dimethylamino)pyrimidin-5-yl)urea, also known as CDK9 inhibitor, is a small molecule compound that has been extensively researched for its potential in cancer treatment. CDK9 is a cyclin-dependent kinase that plays a crucial role in transcription regulation, and its inhibition has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Scientific Research Applications

Synthesis and Structural Analysis

Conformational and Tautomeric Control : A study explored the conformational equilibrium and tautomerism in compounds related to "1-(5-Chloro-2-methoxyphenyl)-3-(2-(dimethylamino)pyrimidin-5-yl)urea", highlighting the potential for molecular sensing based on tautomerism controlled by conformational states (Kwiatkowski, Kolehmainen, & Ośmiałowski, 2019).

Environmental Degradation : Research on the degradation of chlorimuron-ethyl by Aspergillus niger has identified a metabolic pathway involving the cleavage of the sulfonylurea bridge, yielding metabolites including N-(4-methoxy-6-chloropyrimidin-2-yl) urea. This finding underscores the environmental impact and degradation pathways of sulfonylurea herbicides (Sharma, Banerjee, & Choudhury, 2012).

Medicinal Chemistry Applications

Novel Multikinase Inhibitors : A series of pyrazolo[3,4-d]pyrimidine derivatives, structurally related to "1-(5-Chloro-2-methoxyphenyl)-3-(2-(dimethylamino)pyrimidin-5-yl)urea", were synthesized and evaluated for their activity against FLT3 and VEGFR2. These compounds demonstrated significant potency in vitro and in vivo against acute myeloid leukemia, highlighting their therapeutic potential (Yang et al., 2013).

Anticancer Agents : A study synthesized 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives and evaluated their antiproliferative effects against various cancer cell lines, identifying compounds with significant inhibitory activity. This research contributes to the discovery of new anticancer agents and potential BRAF inhibitors (Feng et al., 2020).

Environmental Applications

Herbicide Degradation : The degradation of chlorimuron-ethyl, a sulfonylurea herbicide, by Aspergillus niger involves the transformation into less harmful metabolites, demonstrating the role of microbial transformation in mitigating environmental contamination by agricultural chemicals (Sharma, Banerjee, & Choudhury, 2012).